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Compound of Interest

Compound Name: Formaldehyde (13C)

CAS No.: 3228-27-1

Cat. No.: B127827

Get Quote

Introduction to Formaldehyde (¹³C): The Power of a
Stable Isotope
Formaldehyde, the simplest aldehyde with the chemical formula CH₂O, is a cornerstone of the

chemical industry, primarily used in the production of resins and as a disinfectant.[1] Its

isotopically labeled counterpart, Formaldehyde (¹³C), in which the common carbon-12 atom is

replaced by a stable, non-radioactive carbon-13 isotope, has become an invaluable tool for

researchers.[2] This substitution allows for the tracking and quantification of molecules within

complex biological systems without altering their chemical reactivity.[2][3] The distinct mass of

the ¹³C atom enables its detection and differentiation from the endogenous, unlabeled

molecules using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.[3]

This guide will delve into the technical specifications of Formaldehyde (¹³C) and its pivotal role

in advancing scientific discovery.
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The accurate identification and characterization of research materials are fundamental to

experimental reproducibility. Below is a summary of the key physicochemical properties of

Formaldehyde (¹³C). It is important to note that different CAS numbers may be assigned to the

pure compound versus its aqueous solutions.

Property Value Source(s)

Molecular Formula ¹³CH₂O [4]

Molecular Weight 31.02 g/mol [4][5][6][7][8]

31.03 g/mol [9]

31.019 g/mol [10]

CAS Number 3228-27-1 [5][6][7][9]

63101-50-8 [4]

Appearance

Colorless gas at room

temperature; typically supplied

as an aqueous solution

(formalin).[1][2]

[1][2]

Solubility
Highly soluble in water and

organic solvents.[2]
[2]

Synonyms

Formalin-¹³C, Methanal-¹³C,

Methylene Oxide-¹³C,

(¹³C)methanone.[4][6][10]

[4][6][10]

Core Applications in Research and Development
The primary utility of Formaldehyde (¹³C) lies in its application as a labeling agent in

quantitative proteomics and metabolic flux analysis. Its small size and reactivity make it an

ideal tool for introducing a stable isotope label with minimal perturbation to the system under

study.
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In the field of proteomics, Formaldehyde (¹³C) is a key reagent for differential isotopic labeling,

allowing for the relative quantification of proteins between different samples.[8] This technique

is often used in conjunction with other isotopomers of formaldehyde and a reducing agent like

sodium cyanoborohydride.[8] The underlying principle is the reductive amination of primary

amines in peptides (the N-terminus and the ε-amino group of lysine residues), which covalently

attaches a labeled methyl group.

The causality behind this choice of reagent is its efficiency and specificity. The reaction is

robust and proceeds under mild conditions compatible with biological samples. By using

different isotopic forms of formaldehyde (e.g., ¹²CH₂O, ¹³CH₂O, CD₂O, ¹³CD₂O), multiple

samples can be labeled, pooled, and analyzed in a single mass spectrometry run. The mass

difference introduced by the labels allows for the deconvolution of the resulting spectra and the

accurate quantification of peptide and protein abundance across the different samples.

Metabolic Pathway and Tracer Studies
Formaldehyde (¹³C) serves as a tracer to elucidate metabolic pathways and understand carbon

dynamics in biological systems.[2] By introducing ¹³C-labeled formaldehyde, researchers can

track the incorporation of the labeled carbon atom into various metabolites through enzymatic

reactions. This provides invaluable insights into cellular metabolism, substrate utilization, and

the effects of drugs on metabolic pathways.[3] The ability to trace the fate of the ¹³C label offers

a dynamic view of cellular processes that is not achievable with traditional endpoint assays.

Experimental Protocol: Reductive Amination for
Proteomic Labeling
The following is a generalized, step-by-step methodology for the isotopic labeling of a protein

digest using Formaldehyde (¹³C). This protocol is designed to be self-validating by including

quality control steps.

Materials:

Lyophilized peptide sample

Triethylammonium bicarbonate (TEAB) buffer

Formaldehyde (¹³C) solution (typically 20 wt. % in H₂O)[7]
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Sodium cyanoborohydride (NaBH₃CN) solution

Quenching solution (e.g., ammonia or glycine)

C18 solid-phase extraction (SPE) cartridge for sample cleanup

Protocol:

Sample Reconstitution: Dissolve the lyophilized peptide sample in TEAB buffer to a final

concentration of 1-2 mg/mL.

Labeling Reaction:

To the peptide solution, add Formaldehyde (¹³C) solution to a final concentration of ~40

mM.

Immediately add freshly prepared sodium cyanoborohydride solution to a final

concentration of ~20 mM.

Incubate the reaction at room temperature for 1-2 hours.

Quenching: Stop the reaction by adding the quenching solution to consume any excess

formaldehyde and cyanoborohydride.

Sample Cleanup: Acidify the sample with formic acid and desalt using a C18 SPE cartridge

to remove reaction byproducts and buffer salts.

Mass Spectrometry Analysis: Analyze the labeled peptides by LC-MS/MS. The mass shift of

+28 Da for each primary amine will confirm successful labeling.

Diagram of the Reductive Amination Workflow:
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Caption: Workflow for isotopic labeling of peptides using reductive amination.

Safety and Handling Considerations
Formaldehyde is classified as a Group 1 carcinogen and is a known irritant to the respiratory

system and skin.[1][11] Although Formaldehyde (¹³C) is used in small quantities in a research

setting, all handling should be performed in a well-ventilated fume hood. Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory.

Users should consult the Safety Data Sheet (SDS) provided by the supplier for detailed

handling and disposal information.

Visualization of Isotopic Labeling
The concept of isotopic labeling is to introduce a "heavy" atom into a molecule to differentiate it

from its natural, "light" counterparts.

Diagram of Isotopic Labeling Principle:
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Caption: Schematic of peptide labeling with Formaldehyde (¹³C).

Conclusion
Formaldehyde (¹³C) is a powerful and versatile reagent for researchers in the life sciences. Its

utility in quantitative proteomics and metabolic studies provides a means to gain deeper

insights into complex biological processes. By understanding the principles behind its

application and adhering to established protocols, scientists can leverage the power of stable

isotope labeling to drive innovation and discovery in drug development and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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